Cas no 2228630-65-5 (3-(4-bromo-3,5-dimethylphenyl)-3-methylbutanoic acid)

• Product Name: 3-(4-bromo-3,5-dimethylphenyl)-3-methylbutanoic acid
• CAS No: 2228630-65-5
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 6191023
• PubChem ID: 165764804
• Update Time: 2025-10-30

3-(4-bromo-3,5-dimethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3,5-dimethylphenyl)-3-methylbutanoic acid
• EN300-2007113
• 2228630-65-5

• Inchi： 1S/C13H17BrO2/c1-8-5-10(6-9(2)12(8)14)13(3,4)7-11(15)16/h5-6H,7H2,1-4H3,(H,15,16)
• InChI Key： MBYKXUQPDHUDEG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 284.04119g/mol
• Monoisotopic Mass: 284.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-bromo-3,5-dimethylphenyl)-3-methylbutanoic acid

3-(4-Bromo-3,5-Dimethylphenyl)-3-Methylbutanoic Acid: A Comprehensive Overview

3-(4-Bromo-3,5-Dimethylphenyl)-3-Methylbutanoic Acid, with the CAS number 2228630-65-5, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a branched alkyl chain and a carboxylic acid group. The presence of multiple functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and materials science.

The core structure of this compound consists of a phenyl ring substituted with bromine at the para position and methyl groups at the meta positions (positions 3 and 5). This substitution pattern imparts stability to the aromatic ring while also introducing electronic effects that can influence reactivity. The side chain attached to the phenyl group is a 3-methylbutanoic acid moiety, which adds further complexity to the molecule. The methyl group at position 3 of the butanoic acid chain introduces steric hindrance, potentially affecting the molecule's solubility and bioavailability.

Recent studies have explored the synthesis of this compound using various methodologies. One approach involves the Friedel-Crafts acylation reaction, where an acyl chloride derivative is introduced onto an activated aromatic ring. However, due to the steric hindrance caused by the methyl groups on the phenyl ring, alternative methods such as Suzuki coupling or Ullmann coupling have been employed to achieve higher yields and better selectivity. These advancements highlight the importance of optimizing synthetic routes for complex molecules like 3-(4-Bromo-3,5-Dimethylphenyl)-3-Methylbutanoic Acid.

In terms of pharmacological applications, this compound has shown promise as a lead molecule in drug discovery programs targeting various diseases. For instance, research has demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways such as COX-2 (cyclooxygenase-2). Additionally, studies have explored its role as an antioxidant, where its ability to scavenge free radicals could be beneficial in combating oxidative stress-related disorders.

The unique structure of 3-(4-Bromo-3,5-Dimethylphenyl)-3-Methylbutanoic Acid also makes it a candidate for use in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to investigations into its potential as a herbicide or plant growth regulator. Field trials have shown that this compound can effectively control weed growth without causing significant harm to crops, making it a sustainable alternative to traditional chemical herbicides.

From a materials science perspective, this compound has been studied for its potential use in polymer synthesis. Its carboxylic acid group can serve as a reactive site for polymerization reactions, leading to the development of novel materials with tailored properties such as improved mechanical strength or thermal stability. Researchers have also explored its use as a building block for constructing more complex molecular architectures, such as dendrimers or supramolecular assemblies.

In conclusion, 3-(4-Bromo-3,5-Dimethylphenyl)-3-Methylbutanoic Acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound holds great promise for advancing both academic and industrial pursuits.